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Compound of Interest

Compound Name: DL-Proline-d3

Cat. No.: B1459637 Get Quote

Introduction
DL-Proline-d3 is the deuterium-labeled form of DL-Proline, a racemic mixture containing both

D- and L-enantiomers of the amino acid proline.[1][2] Proline is a non-essential amino acid

integral to the primary structure of proteins, particularly collagen.[3][4] In the field of analytical

chemistry and drug development, stable isotope-labeled compounds like DL-Proline-d3 are

indispensable tools. The substitution of hydrogen atoms with their heavier, stable isotope,

deuterium, imparts a greater mass without significantly altering the chemical properties of the

molecule. This mass difference makes DL-Proline-d3 an ideal internal standard for quantitative

analysis using mass spectrometry techniques.[1][5]

The primary application of DL-Proline-d3 is as an internal standard for the precise

quantification of unlabeled proline in various biological matrices, such as serum, plasma, and

tissue extracts, by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-

tandem mass spectrometry (LC-MS/MS).[3][5] Its use helps correct for sample loss during

preparation and variations in instrument response, thereby ensuring the accuracy and reliability

of analytical results. Deuterated compounds are also used as tracers to investigate the

metabolic pathways and pharmacokinetics of drugs and endogenous molecules.[1][5]

Chemical Structure and Properties
DL-Proline-d3 is a proline molecule where three hydrogen atoms have been replaced by

deuterium atoms. The common isotopologue is DL-Proline-2,5,5-d3, indicating deuterium

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1459637?utm_src=pdf-interest
https://www.benchchem.com/product/b1459637?utm_src=pdf-body
https://www.medchemexpress.com/h-dl-pro-oh-d3.html
https://www.researchgate.net/publication/211353600_PROTOCOL_Extraction_and_determination_of_proline
https://www.caymanchem.com/product/34846/l-proline-d3
https://www.researchgate.net/profile/Petronia-Carillo/publication/211353600_PROTOCOL_Extraction_and_determination_of_proline/links/0e314d341e2d393224693c9d/PROTOCOL-Extraction-and-determination-of-proline.pdf
https://www.benchchem.com/product/b1459637?utm_src=pdf-body
https://www.benchchem.com/product/b1459637?utm_src=pdf-body
https://www.medchemexpress.com/h-dl-pro-oh-d3.html
https://www.medchemexpress.com/l-proline-d3.html
https://www.benchchem.com/product/b1459637?utm_src=pdf-body
https://www.caymanchem.com/product/34846/l-proline-d3
https://www.medchemexpress.com/l-proline-d3.html
https://www.medchemexpress.com/h-dl-pro-oh-d3.html
https://www.medchemexpress.com/l-proline-d3.html
https://www.benchchem.com/product/b1459637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1459637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


substitution at the alpha-carbon (position 2) and both hydrogens on the delta-carbon (position

5) of the pyrrolidine ring.[3][6]
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Caption: Chemical structure of L-Proline-2,5,5-d3. The DL- form is a racemic mixture of this

and its D-enantiomer.

Data Presentation
The following table summarizes the key quantitative data for DL-Proline-d3.
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Property Value Citations

Chemical Formula C₅H₆D₃NO₂ [1][3]

Molecular Weight 118.15 g/mol [1]

CAS Number 784086-28-8 [1][6]

Appearance White to off-white solid [1]

Isotopic Purity ≥99 atom % D [6]

Chemical Purity ≥99.5% [7]

Common Isotopologue DL-Proline-2,5,5-d3 [6]

Storage Conditions
Powder: -20°C (3 years), 4°C

(2 years)
[1]

Experimental Protocols
Quantification of Proline in Serum using DL-Proline-d3
by LC-MS/MS
This protocol describes a general method for the quantification of proline in human serum using

DL-Proline-d3 as an internal standard (IS). The methodology is adapted from validated clinical

chemistry procedures.[8]

1. Preparation of Stock and Working Solutions:

Proline Stock Solution (10 mg/mL): Accurately weigh and dissolve unlabeled proline in

ultrapure water.

Internal Standard Stock Solution (2 mg/mL): Accurately weigh and dissolve DL-Proline-d3 in

ultrapure water.

Internal Standard Working Solution (25 µg/mL): Dilute the IS stock solution with ultrapure

water.

Store all stock and working solutions at 4°C when not in use.[8]
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2. Preparation of Calibration Standards and Quality Controls (QC):

Prepare a series of calibration standards by spiking appropriate volumes of the proline stock

solution into a surrogate blank serum (e.g., 4% Bovine Serum Albumin in Phosphate-

Buffered Saline) to achieve a concentration range of 2.5 to 100 µg/mL.[8]

Prepare QC samples at low, medium, and high concentrations (e.g., 4, 40, and 80 µg/mL) in

the same manner.[8]

3. Sample Preparation and Extraction:

To a 50 µL aliquot of each standard, QC, or serum sample, add 50 µL of the IS working

solution (25 µg/mL).[8]

Add 500 µL of ice-cold methanol to precipitate proteins.[8]

Vortex the mixture vigorously for 30 seconds.

Centrifuge the samples at 13,000 rpm for 15 minutes at room temperature to pellet the

precipitated protein.[8]

Carefully transfer the supernatant to a new vial for LC-MS/MS analysis.[8]

4. LC-MS/MS Instrumentation and Conditions:

Liquid Chromatography (LC):

Column: A chiral column such as a Phenomenex Lux 5u Cellulose-1 (250 x 4.6 mm) can
be used for chromatographic separation.[8]
Mobile Phase: Isocratic elution with 40% methanol in 0.05% formic acid aqueous solution.
[8]
Flow Rate: 0.8 mL/min.
Injection Volume: 10 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization, Positive (ESI+).[8]
Detection: Multiple Reaction Monitoring (MRM).
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MRM Transitions (Example):

Proline: Q1: 116.1 m/z → Q3: 70.1 m/z

DL-Proline-d3 (IS): Q1: 119.1 m/z → Q3: 73.1 m/z

Note: Specific MRM transitions and collision energies should be optimized for the
instrument in use.

5. Data Analysis:

Construct a calibration curve by plotting the peak area ratio (Proline/DL-Proline-d3) against

the concentration of the calibration standards.

Use a linear regression model to fit the data.

Determine the concentration of proline in the unknown and QC samples by interpolating their

peak area ratios from the calibration curve.

Logical and Experimental Workflows
The following diagram illustrates the general workflow for the quantitative analysis of proline

using a deuterated internal standard.
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Caption: Workflow for proline quantification using DL-Proline-d3 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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